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Compound of Interest

Compound Name: Diphenyliodonium-2-carboxylate

Cat. No.: B187560

An In-depth Technical Guide to
Diphenyliodonium-2-carboxylate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of Diphenyliodonium-2-carboxylate, a versatile hypervalent iodine reagent. This
document delves into its synthesis, reactivity, and applications, with a focus on its role as a
benzyne precursor in organic synthesis. Detailed experimental protocols and mechanistic
diagrams are provided to support researchers in its practical application.

Physical and Chemical Properties

Diphenyliodonium-2-carboxylate is a stable, crystalline solid. It is often supplied as a
monohydrate, which can be converted to the anhydrous form.[1] The key physical and chemical
properties are summarized in the tables below.

General Properties

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b187560?utm_src=pdf-interest
https://www.benchchem.com/product/b187560?utm_src=pdf-body
https://www.benchchem.com/product/b187560?utm_src=pdf-body
https://www.benchchem.com/product/b074301
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b187560?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
IUPAC Name 2-phenyliodoniobenzoate [2]
(2-
Carboxyphenyl)phenyliodoniu
Synonyms yp_ -y)p Y [3][4]
m hydroxide inner salt,
Phenylbenziodoxole
White to off-white powder or
Appearance [3114]

crystals

Quantitative Data for Diphenyliodonium-2-carboxylate

Forms
Property Anhydrous Form Monohydrate Form
Molecular Formula C13HslO2 C13Hsl02-H20
Molecular Weight 324.11 g/mol 342.13 g/mol
CAS Number 1488-42-2 96195-89-0
Melting Point 215-216 °C (decomposes)[1] 220-222 °C (decomposes)[3]
Solubility Soluble in dichloromethane[1] Soluble in hot water[1]

Spectroscopic Data

Spectroscopic Technique

Characteristic Features

Reference

Infrared (IR) Spectroscopy

Carboxylate (C=0) stretching
frequencies around 1600—
1700 cm~?

[1]

1H NMR Spectroscopy

Aromatic proton signals
typically appear in the range of
0 7.2-7.8 ppm

[1]

Mass Spectrometry (MS)

Confirms the molecular weight

[1]
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Chemical Reactivity and Applications

Diphenyliodonium-2-carboxylate is primarily known as a convenient and stable precursor to
benzyne (1,2-didehydrobenzene), a highly reactive intermediate in organic synthesis.[1]

Generation of Benzyne

Upon thermal decomposition, Diphenyliodonium-2-carboxylate undergoes a concerted
fragmentation to yield benzyne, iodobenzene, and carbon dioxide.[1] This reaction provides a
neutral and aprotic method for generating benzyne, avoiding the need for strong bases or
organometallic reagents.[4]
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Thermal Decomposition and Benzyne Generation
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Synthesis Workflow of Diphenyliodonium-2-carboxylate Monohydrate

o-lodobenzoic Acid

Reactants & Reagents

Potassium Persulfate

Goncentra’(ed Sulfuric Acid) Benzene

T
\AReact&)n Ste[i/

1. Oxidation of o-lodobenzoic Acid with K2S204 in H2SOa4

\

[2. Addition of Benzene at 10°C and stirring for 1 hour

'

[3. Precipitation by adding chilled wateD

'

G. Neutralization with Ammonium Hydroxide at 15—25°Cj

'

5. Extraction with Methylene Chloride

:

6. Recrystallization from hot water

Final Rroduct
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Benzyne Trapping via Diels-Alder Reaction

Reactants Intermediates
GiphenyIiodonium—2—carb0xylate) G’etraphenylcyclopentadienone (DieneD (Benzyne) Diels-Alder Adduct
X A T
decomposes in to generate forms undergoes

e o !
Reflux in Diethylbenzene) ([4+2] Cycloaddition) Decarbonylation (-CO)

to yield

Final Rroduct
\/
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Conceptual Diagram of Biological Effects

Giphenyliodonium-2-carb0xylate (DIPCD

Acts as an Oxidizing Agent

Generation of Reactive Oxygen Species (ROSD

/""”Ses \'%‘5 °
[ ] Enteraction with Enzymesj

A

Glteration of Gene Expression (e.g., antioxidant response genesD Cellular Effects (e.g., Apoptosis, Cell Survival)]

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Physical and chemical properties of Diphenyliodonium-
2-carboxylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b187560#physical-and-chemical-properties-of-
diphenyliodonium-2-carboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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